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Compound of Interest

Compound Name: N-Methyl-2-phenylacetamide

CAS No.: 6830-82-6

Cat. No.: B1293638

Get Quote

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with N-Methyl-2-phenylacetamide.

The following protocols are designed to establish a self-validating system of safety, grounded in

authoritative sources, to ensure the well-being of laboratory personnel and the integrity of

research.

Hazard Assessment and GHS Classification
N-Methyl-2-phenylacetamide is classified as hazardous.[1] According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), this substance

presents the following hazards[2]:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Warning[3]

It is crucial to understand that the toxicological properties of N-Methyl-2-phenylacetamide
have not been fully investigated.[1] Therefore, it should be handled with the utmost care,

assuming it may have other unknown hazards.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to mitigate the risks of exposure through

inhalation, dermal contact, and eye contact. The following PPE should be worn at all times

when handling N-Methyl-2-phenylacetamide.

PPE Selection Logic
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Personal Protective Equipment (PPE) for N-Methyl-2-phenylacetamide

Specifications and Rationale

Eye Protection

Safety glasses with side shields or chemical splash goggles [13]
(Conforming to EN 166 or OSHA 29 CFR 1910.133) [3, 13]

Protects against splashes and particles [13]

Hand Protection

Chemical-resistant gloves (Nitrile or neoprene recommended) [13]
(Inspect before use) [9, 11]

Prevents skin contact [13]

Body Protection

Laboratory coat (Kept buttoned) [13]

Protects against skin contact [13]

Respiratory Protection

NIOSH/MSHA or European Standard EN 149 approved respirator
(If dust or aerosols are generated, or with poor ventilation) [1, 13]

Minimizes inhalation exposure [13]

Click to download full resolution via product page

Caption: Required PPE for handling N-Methyl-2-phenylacetamide.

Eye and Face Protection:

Wear safety glasses with side shields or chemical splash goggles that conform to OSHA's 29

CFR 1910.133 or European Standard EN166.[1][4] This provides a barrier against accidental

splashes and airborne particles.[4]

Hand Protection:

Wear chemical-resistant gloves, such as nitrile or neoprene.[4]

Always inspect gloves for tears or punctures before use.[5][6]

Utilize proper glove removal technique to avoid contaminating your skin.[6]

Skin and Body Protection:

A standard laboratory coat must be worn and kept fully buttoned to protect against skin

contact.[4]

For larger quantities or where there is a significant risk of splashing, consider additional

protective clothing.[3]
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Respiratory Protection:

Under normal laboratory conditions with adequate ventilation, respiratory protection is not

generally required.[4]

However, if there is a risk of generating dust or aerosols, or if working in a poorly ventilated

area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3]

[4] For low-level exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be

sufficient. For higher-level protection, a type OV/AG/P99 (US) or ABE1P3D (EU EN 143)

respirator is recommended.[3]

Handling and Storage Procedures
A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Engineering Controls:

Always handle N-Methyl-2-phenylacetamide in a well-ventilated area.[1][7] The use of a

chemical fume hood is strongly recommended to minimize inhalation exposure.[3][4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[3][8]

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Avoid creating dust and aerosols.[1][5]

Contamination Prevention: Do not eat, drink, or smoke in the designated work area.[7]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[3][7] Remove any contaminated clothing immediately.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9]
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Store away from incompatible materials such as oxidizing agents.[1]

Spill and Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.

Emergency Response Workflow

Emergency Procedures for N-Methyl-2-phenylacetamide

Response Actions

Spill

Evacuate personnel to a safe area [4] Ensure adequate ventilation [3]

Exposure

Remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. [1, 3] Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. [1, 3] Move person to fresh air. If not breathing, give artificial respiration. [4, 10] Do NOT induce vomiting. Rinse mouth with water. [1, 10]

Fire

Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam [3, 9] Wear self-contained breathing apparatus [3, 4]

Contain spill with inert material (sand, earth) [6]

Sweep up and place in a suitable, closed container for disposal [3, 6]

Wash spill area [6]

Seek immediate medical attention for all exposures [1, 3, 10]

Click to download full resolution via product page

Caption: Emergency response workflow for N-Methyl-2-phenylacetamide incidents.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[9]
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Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing appropriate PPE, contain the spill using an inert material such as sand,

earth, or vermiculite.[7]

Collect: Carefully sweep or shovel the material into a suitable, labeled container for disposal.

[1][7] Avoid generating dust.[1]

Decontaminate: Clean the spill area thoroughly.[7]

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for several minutes,

holding the eyelids open.[1][3] If contact lenses are present, remove them if it is easy to do

so and continue rinsing.[1][3] Seek immediate medical advice.[3]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[8][9] If breathing is difficult or stops, provide artificial respiration.[8] Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[3][8] If the person is conscious, rinse their mouth

thoroughly with water.[1][3] Never give anything by mouth to an unconscious person.[8] Seek

immediate medical attention.[3]

Fire Fighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[1][5] Do not use a full water jet.[3]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][9]
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Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon dioxide,

and nitrogen oxides may be generated.[1]

Disposal Guidelines
Proper disposal of N-Methyl-2-phenylacetamide and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Do not empty into drains or release into the environment.[1]

Contaminated Packaging:

Empty containers may still retain product residue and can be hazardous.

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[9]

Alternatively, puncture the packaging to make it unusable for other purposes and dispose of

it in a sanitary landfill.[9]

References
PubChem. N-Methyl-2-phenylacetamide. [Link]

Cole-Parmer. N-Methylacetamide, 99+% Material Safety Data Sheet. [Link]

Thermo Fisher Scientific. (2025-09-16). N-Methylacetamide SAFETY DATA SHEET. [Link]

U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1293638/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://www.keyorganics.net/app/uploads/sds/WS-02371_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60626MD&productDescription=2-PHENYLACETAMIDE+99%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-diethyl-2-phenylacetamide.pdf
https://www.chemicalbook.com/msds/n-n-diethyl-2-phenylacetamide.pdf
https://www.benchchem.com/product/b1293638/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-handling-of-n-methyl-2-phenylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/81274
https://www.coleparmer.com/sds/76486_sds.pdf
https://www.alfa.com/en/msds/A17928/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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